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Compound of Interest

Compound Name: 13-cis Acitretin-d3

Cat. No.: B12423216

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for laboratory and research
use only. It is not for human or household use. 13-cis Acitretin-d3 is a deuterium-labeled
metabolite of Acitretin and should be handled by trained professionals familiar with its potential
hazards. All waste must be handled in accordance with local, state, and federal regulations.

Introduction

13-cis Acitretin-d3 is a deuterated analogue of 13-cis Acitretin, the major metabolite of the
systemic retinoid Acitretin.[1] Utilized primarily as an internal standard in analytical and
pharmacokinetic research, its stable isotope labeling allows for precise quantification in
biological matrices through mass spectrometry.[2] Given its classification as a retinoid, a class
of compounds known for significant biological activity, including teratogenicity, strict adherence
to safety and handling protocols is imperative. This guide provides a comprehensive overview
of the safety considerations, handling procedures, and relevant biological context for 13-cis
Acitretin-d3, drawing upon data from its parent compound, Acitretin, due to the limited specific
data for the deuterated form.

Compound Identification and Properties

A summary of the key identifiers and physical properties of 13-cis Acitretin-d3 is provided
below.
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Property Value Reference
(2Z,4E,6E,8E)-3,7-dimethyl-9-
{2,3,6-trimethyl-4-

IUPAC Name
[(2H3)methyloxy]phenyl}nona-
2,4,6,8-tetraenoic acid
Isoacitretin d3, 13-cis-Acitretin-

Synonyms
d3

CAS Number 1185241-03-5

Molecular Formula C21H23D303

Molecular Weight 329.45 g/mol

Appearance Yellow Solid

Hazard Identification and Toxicology

As a derivative of Acitretin, 13-cis Acitretin-d3 should be considered a hazardous substance.

The safety profile of Acitretin is well-documented and serves as the primary basis for the

handling precautions for its deuterated analogue.

GHS Hazard Classification (based on Acitretin):

Hazard Class Category
Acute Toxicity, Oral Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2A

Reproductive Toxicity

Category 1B

Hazardous to the Aquatic Environment, Acute

Category 1
Hazard gory
Hazardous to the Aquatic Environment, Long-
Category 1
term Hazard
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Summary of Toxicological Data (Acitretin):

Test Species Route Value Reference
LD50 Rat Oral >4 g/kg
LD50 Mouse Oral >4000 mg/kg

Key Hazards:

o Teratogenicity: Acitretin is a known human teratogen and can cause severe birth defects.
Women who are pregnant or may become pregnant should not handle this compound.

e Irritation: Causes skin and serious eye irritation.

o Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.

Experimental Protocols: Safe Handling and
Personal Protective Equipment

Adherence to the following protocols is mandatory when working with 13-cis Acitretin-d3.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling, but the following PPE is generally
recommended:
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PPE Type Specification

Eye Protection Chemical safety goggles or full-face shield.

) Nitrile or other appropriate chemical-resistant
Hand Protection o
gloves. Double gloving is recommended.

Laboratory coat, disposable coveralls of low
Skin and Body Protection permeability for larger quantities. Protective

shoe covers.

A NIOSH/MSHA or European Standard EN 149
) ) approved respirator if exposure limits are
Respiratory Protection S
exceeded or if irritation or other symptoms are

experienced.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

o Ensure eyewash stations and safety showers are readily accessible.

Handling and Storage

o Storage: Store in a tightly closed container in a freezer at -20°C, protected from light and
moisture. Some suppliers may recommend storage at 2-8°C. Always follow the storage
conditions provided on the product's certificate of analysis.

» Handling: Avoid contact with skin, eyes, and clothing. Avoid the formation of dust and

aerosols.

 Stability: The parent compound is known to be light-sensitive and may undergo
photoisomerization. Stability in plasma can be improved with the addition of L-ascorbic acid
and the use of yellow light.

First Aid Measures
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Exposure Route First Aid Protocol

) Remove to fresh air. If not breathing, give
Inhalation . o ) )
artificial respiration. Seek medical attention.

Immediately remove all contaminated clothing.
_ Flush skin with running water and soap for at
Skin Contact ) ) o
least 15 minutes. Seek medical attention if

irritation persists.

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Accidental Release and Disposal

» Spill: For minor spills, wear appropriate PPE, avoid generating dust, and use dry clean-up
procedures. Dampen with water to prevent dusting before sweeping. Collect waste in a
suitable, closed container for disposal. For major spills, evacuate the area and alert
emergency responders.

» Disposal: This material and its container must be disposed of as hazardous waste. Contact a
professional waste disposal service. Avoid release to the environment.

Biological Activity and Signaling Pathway

The mechanism of action of 13-cis Acitretin-d3 is presumed to be identical to that of Acitretin.
Acitretin and its metabolites regulate gene expression by binding to nuclear retinoic acid
receptors (RARs) and retinoid X receptors (RXRs). These receptors form heterodimers
(RAR/RXR) that bind to specific DNA sequences known as retinoic acid response elements
(RARES) in the promoter regions of target genes. This interaction modulates gene transcription,
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leading to the normalization of keratinocyte proliferation and differentiation, as well as anti-
inflammatory effects.

Target Cell (e.g., Keratinocyte)

Nucleus

Cytoplasm Transports & Binds

Normalization of Proliferation
& Differentiation,

Acitretin / 13-cis Acitretin

Anti-inflammatory Effects

Transports & Binds

Click to download full resolution via product page
Caption: Acitretin's mechanism of action via nuclear receptor signaling.

Experimental Workflow: Safe Handling Procedure

The following diagram outlines a logical workflow for the safe handling of 13-cis Acitretin-d3 in

a research setting.
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Caption: Workflow for the safe handling of 13-cis Acitretin-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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